Cas no 2229145-50-8 (tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenylcarbamate
• CAS No: 2229145-50-8
• MF: C₁₄H₁₆FN₃O₃
• MW: 293.293546676636
• CID: 6031116
• PubChem ID: 165621457
• Update Time: 2025-10-28

tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenylcarbamate
• EN300-1892191
• tert-butyl N-[2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenyl]carbamate
• 2229145-50-8

• Inchi： 1S/C14H16FN3O3/c1-14(2,3)20-13(19)18-11-5-4-8(15)6-9(11)12-10(16)7-17-21-12/h4-7H,16H2,1-3H3,(H,18,19)
• InChI Key： RFUFOAUPHTXCTJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1=C(C=NO1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.11756954g/mol
• Monoisotopic Mass: 293.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenylcarbamate

Introduction to Tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenylcarbamate (CAS No. 2229145-50-8)

Tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2229145-50-8, represents a novel molecular entity with a unique structural framework designed to exhibit promising biological activities. The presence of functional groups such as the tert-butyl carbamate moiety and the 1,2-oxazole ring system contributes to its distinct chemical properties and potential applications in drug discovery and development.

The molecular structure of Tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenylcarbamate incorporates several key features that make it an attractive candidate for further investigation. The fluorophenyl group introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many pharmacological agents. Additionally, the 1,2-oxazole ring is a heterocyclic scaffold that has been widely studied for its role in various biological processes, including enzyme inhibition and receptor interaction. The combination of these structural elements suggests that this compound may possess inhibitory activity against specific targets relevant to therapeutic intervention.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their versatile biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The tert-butyl N-substituent in this compound not only enhances its solubility and stability but also influences its pharmacokinetic profile, making it a suitable candidate for oral administration or other delivery systems.

One of the most compelling aspects of Tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenylcarbamate is its potential application in the treatment of chronic diseases. Current research indicates that compounds with similar structural motifs have shown efficacy in modulating pathways associated with cancer, cardiovascular diseases, and autoimmune disorders. The 4-amino group on the phenyl ring provides a site for further chemical modification, allowing researchers to fine-tune the compound's biological activity through derivatization strategies. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of Tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic approaches not only highlight the compound's synthetic challenge but also underscore its feasibility for large-scale production if industrial applications are pursued.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of Tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenylcarbamate to potential biological targets. These studies have revealed promising interactions with enzymes such as kinases and proteases, which are critical players in many disease pathways. By leveraging computational tools, researchers can predict the compound's pharmacological effects with greater accuracy before conducting expensive wet-lab experiments.

The pharmacological evaluation of Tert-butyl N-2-(4-amino-1,2-oxazol-5-yl)-4-fluorophenylcarbamate has begun to yield intriguing results in preclinical studies. Initial assays have demonstrated moderate inhibitory activity against certain enzymes implicated in inflammation and cell proliferation. While these findings are preliminary, they provide a strong foundation for further investigation into its therapeutic potential. Future studies will focus on optimizing dosage regimens and exploring synergistic combinations with other drugs to enhance efficacy while minimizing side effects.

The role of fluorine-containing compounds in modern drug design cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as lipophilicity, polar surface area, and metabolic stability. In the case of Tert-butyl N-2-(4-amino-1,2 oxazol -5 - yl)- 4 -fluorophen ylcarb amate, the fluorine atom on the phenyl ring is strategically positioned to interact favorably with biological targets while maintaining favorable pharmacokinetic characteristics. This feature makes it an attractive candidate for further development into a lead compound for novel therapeutics.

The growing body of literature on heterocyclic compounds underscores their importance in medicinal chemistry. The 1 , 2 - oxazole ring is particularly noteworthy for its versatility in drug design due to its ability to adopt multiple conformations that facilitate binding to biological macromolecules. By integrating this motif into Tert-but yl N - 2 - ( 4 - amino - 1 , 2 - ox az ol - 5 - yl ) - 4 - fluoro phen yl carb amate, researchers have created a scaffold that combines structural rigidity with functional diversity.

In conclusion, Tert-but yl N - 2 - ( 4 - amino - 1 , 2 ox az ol - 5 - yl ) - 4 fluoro phen yl carb amate ( CAS No . 2229145 -50 -8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , coupled with promising preclinical data , make it a compelling subject for further research . As our understanding of drug design principles continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments for human diseases .